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Compound of Interest

Compound Name: ST 91

Cat. No.: B8193281

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling and disposal of ST 91, a potent a2-adrenoceptor agonist. The following procedural
guidance is designed to ensure the safety of laboratory personnel and to provide a clear
operational plan.

ST 91, chemically known as N-(2,6-Diethylphenyl)-4,5-dihydro-1H-imidazol-2-amine
hydrochloride, is a research compound that requires careful handling due to its
pharmacological activity.[1] Adherence to these safety protocols is critical to mitigate risks
associated with exposure.

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory at all times when handling ST 91. The following table
summarizes the required equipment and its purpose.
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PPE Category

Specific Equipment

Purpose

Eye Protection

Chemical safety goggles or a

Protects eyes from splashes of

face shield solutions containing ST 91.
Prevents skin contact. Gloves
Hand Protection Nitrile gloves should be changed

immediately if contaminated.

Body Protection

A buttoned lab coat

Protects skin and personal

clothing from contamination.

Respiratory

Use in a well-ventilated area or

under a fume hood.

Minimizes the risk of inhaling
any aerosols or dust,
particularly when handling the

powdered form.

Operational Plan for Handling ST 91

This section outlines the step-by-step procedure for safely handling ST 91 from receipt to

disposal.

. Receiving and Storage:
Upon receipt, inspect the container for any damage or leaks.
Log the compound in your chemical inventory.
ST 91 should be stored desiccated at +4°C.[1]

. Preparation of Solutions:

All work with solid ST 91 or concentrated stock solutions should be performed in a certified
chemical fume hood to prevent inhalation of the powder and to contain any potential spills.

ST 91 is soluble in water and DMSO up to 100 mM.[1]

Use calibrated equipment for all measurements to ensure accuracy and avoid unnecessary
handling.
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3. Handling and Experimental Use:

o Always wear the appropriate PPE as detailed in the table above.

» Avoid direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory where ST 91 is handled.
o Keep containers of ST 91 tightly closed when not in use.

4. Spill Management:

 In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,
sand) and place it in a sealed container for disposal.

o For larger spills, evacuate the area and follow your institution's emergency procedures.

o Clean the spill area thoroughly with a suitable detergent and water.

Disposal Plan

Proper disposal of ST 91 and any contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

o Waste Categorization: All waste contaminated with ST 91, including unused solutions,
contaminated labware (e.g., pipette tips, tubes), and spill cleanup materials, should be
considered chemical waste.

» Waste Collection: Collect all ST 91 waste in clearly labeled, sealed, and leak-proof
containers.

» Disposal Route: Dispose of the chemical waste through your institution's hazardous waste
management program. Do not dispose of ST 91 down the drain or in the regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling ST 91 in a
laboratory setting.
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Caption: Workflow for Safe Handling of ST 91.
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This guidance is intended to supplement, not replace, your institution's specific safety
protocols. Always consult your organization's safety officer for any questions or concerns
regarding the handling of potent chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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